STC-15: A First-in-Class METTL3 Inhibitor Reprogramming the Tumor Microenvironment through Innate Immune Activation
STC-15: A First-in-Class METTL3 Inhibitor Reprogramming the Tumor Microenvironment through Innate Immune Activation
An In-depth Technical Guide for Researchers and Drug Development Professionals
Cambridge, UK - STC-15, an orally bioavailable small molecule inhibitor of the N6-methyladenosine (m6A) RNA methyltransferase METTL3, is a first-in-class therapeutic candidate currently under clinical investigation. Developed by Storm Therapeutics, STC-15 has demonstrated promising preclinical and early clinical activity by inducing a robust anti-tumor immune response. This technical guide provides a comprehensive overview of the function, mechanism of action, and preclinical and clinical data supporting STC-15, intended for researchers, scientists, and drug development professionals.
Core Mechanism of Action: Inhibition of METTL3 and Activation of Innate Immunity
STC-15 functions by directly targeting and inhibiting the catalytic activity of METTL3.[1][2][3] METTL3 is the primary enzyme responsible for the deposition of m6A, the most abundant internal modification on messenger RNA (mRNA) in eukaryotic cells.[3] This epigenetic mark plays a crucial role in regulating mRNA stability, splicing, and translation.
The inhibition of METTL3 by STC-15 leads to a global reduction in m6A levels on mRNA. This alteration in the RNA landscape results in the formation of endogenous double-stranded RNA (dsRNA) species within the cancer cell.[4] The accumulation of these dsRNA molecules is recognized by intracellular pattern recognition receptors (PRRs), including Protein Kinase R (PKR), Melanoma Differentiation-Associated protein 5 (MDA5), and Retinoic acid-Inducible Gene I (RIG-I).[5]
Activation of these dsRNA sensors triggers a downstream signaling cascade, culminating in a potent cell-intrinsic interferon (IFN) response.[4] This leads to the upregulation of Type I and Type III interferons and a host of interferon-stimulated genes (ISGs), effectively mimicking a viral infection state within the tumor.[4] The subsequent secretion of cytokines and chemokines remodels the tumor microenvironment from an immunosuppressive to an immunostimulatory state, promoting the recruitment and activation of immune cells, including cytotoxic T lymphocytes.[5]
Quantitative Data Summary
Preclinical Efficacy of STC-15
The preclinical activity of STC-15 has been evaluated in various cancer models, demonstrating both direct anti-proliferative effects and immune-mediated tumor control.
| Assay Type | Cell Lines / Model | Metric | Value | Reference |
| Cell Proliferation | AML Cell Lines | IC50 | Sub-micromolar | [1][3][6] |
| Cell Proliferation | 12 Patient-Derived AML Samples | IC50 (mean) | ~1 µM | [1][3][6] |
| In Vivo Efficacy | AML Patient-Derived Xenograft (PDX) Model | Survival | Extended survival vs. vehicle and venetoclax | [1][6] |
| In Vivo Efficacy | MC38 Colorectal Syngeneic Model | Tumor Growth | Significantly inhibited | [4][7] |
| In Vivo Efficacy | A20 Lymphoma Syngeneic Model | Tumor Growth | Significantly inhibited | [4][7] |
Phase 1 Clinical Trial Data (NCT05584111)
A first-in-human, multi-center, open-label Phase 1 clinical trial was initiated to evaluate the safety, pharmacokinetics, pharmacodynamics, and preliminary clinical activity of STC-15 in patients with advanced malignancies.
| Parameter | Details | Reference |
| Enrollment | 31 patients with advanced solid tumors | [8] |
| Dose Escalation Cohorts | 60mg QD, 60mg t.i.w., 100mg t.i.w., 160mg t.i.w., 200mg t.i.w. | [8] |
| Safety | Well-tolerated across all dose levels. No dose-limiting toxicities observed. | [9] |
| Pharmacodynamics | Upregulation of innate immune pathways (Type 1 & 2 IFN activation, anti-viral responses) observed as early as 8 hours after the first dose. | [8] |
| Clinical Activity | Encouraging signs of clinical activity observed. | [8] |
Signaling Pathways and Experimental Workflows
Signaling Pathway: STC-15 Mechanism of Action
Caption: STC-15 inhibits METTL3, leading to dsRNA formation and activation of an anti-tumor immune response.
Experimental Workflow: Preclinical Evaluation of STC-15
Caption: Workflow for preclinical evaluation of STC-15, from in vitro cell-based assays to in vivo models.
Detailed Experimental Protocols
The following are representative protocols for key experiments cited in the preclinical evaluation of METTL3 inhibitors like STC-15. These are based on methodologies described in the cited literature.
RNA Sequencing and Analysis
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Cell Treatment: Cancer cell lines are seeded and treated with STC-15 or a vehicle control (e.g., DMSO) for a specified duration (e.g., 48 hours).
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RNA Extraction: Total RNA is extracted from cells using a suitable kit (e.g., RNeasy Kit, Qiagen) according to the manufacturer's instructions. RNA quality and quantity are assessed using a spectrophotometer and a bioanalyzer.
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Library Preparation: mRNA is enriched from total RNA using oligo(dT) magnetic beads. Sequencing libraries are then prepared using a stranded mRNA library preparation kit.
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Sequencing: Libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).
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Data Analysis: Raw sequencing reads are aligned to the reference genome. Differential gene expression analysis is performed to identify genes that are significantly up- or downregulated upon STC-15 treatment. Gene ontology and pathway analysis are then used to identify enriched biological pathways.
Western Blotting
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Cell Lysis: Cells treated with STC-15 or vehicle are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.
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Protein Quantification: Protein concentration in the lysates is determined using a BCA assay.
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SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.
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Immunoblotting: The membrane is blocked and then incubated with primary antibodies against proteins of interest (e.g., METTL3, p-STAT1, ISG15, and a loading control like GAPDH).
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Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
In Vivo Tumor Xenograft Studies
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Animal Models: Immunocompromised mice are subcutaneously or orthotopically implanted with human cancer cells (xenograft) or immunocompetent mice are implanted with syngeneic mouse cancer cells.
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Drug Administration: Once tumors reach a palpable size, mice are randomized into treatment and control groups. STC-15 is administered orally at a predetermined dose and schedule. The control group receives a vehicle.
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Tumor Measurement: Tumor dimensions are measured regularly (e.g., twice weekly) with calipers, and tumor volume is calculated.
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Survival Monitoring: In survival studies, mice are monitored until they meet predefined humane endpoints.
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Tissue Analysis: At the end of the study, tumors and other tissues may be harvested for downstream analysis, such as immunohistochemistry or Western blotting, to assess target engagement and pharmacodynamic effects.
Conclusion
STC-15 represents a novel and promising approach in cancer therapy. By inhibiting METTL3, it uniquely leverages the cell's own machinery to induce an anti-viral-like state, thereby converting an immunologically "cold" tumor into a "hot" one that is more susceptible to immune-mediated killing. The preclinical data, coupled with the encouraging early clinical findings, provide a strong rationale for the continued development of STC-15 as a monotherapy and in combination with other anti-cancer agents, particularly immune checkpoint inhibitors. Further investigation in ongoing and future clinical trials will be critical to fully elucidate the therapeutic potential of this first-in-class METTL3 inhibitor.
References
- 1. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Small molecule inhibition of METTL3 as a strategy against myeloid leukaemia - PMC [pmc.ncbi.nlm.nih.gov]
- 3. STORM Therapeutics Presents STC-15 Preclinical Data Supporting Treatment of Patients with AML at the AACR Acute Myeloid Leukemia and Myelodysplastic Syndrome Conference | Harnessing the power of RNA epigenetics | Cambridge, UK | STORM Therapeutics [stormtherapeutics.com]
- 4. STC-15, an oral small molecule inhibitor of the RNA methyltransferase METTL3, inhibits tumour growth through activation of anti-cancer immune responses and synergizes with immune checkpoint blockade, Nov 2022, SITC Annual Meeting 2022 | Harnessing the power of RNA epigenetics | Cambridge, UK | STORM Therapeutics [stormtherapeutics.com]
- 5. researchgate.net [researchgate.net]
- 6. STORM Therapeutics Presents STC-15 Preclinical Data - M Ventures [m-ventures.com]
- 7. Inhibition of METTL3 Results in a Cell-Intrinsic Interferon Response That Enhances Antitumor Immunity : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
- 8. METTL3 Inhibition Suppresses Cell Growth and Survival in Colorectal Cancer via ASNS Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
- 9. targetedonc.com [targetedonc.com]
